Cas no 35087-19-5 (5,11,14-Eicosatriynoicacid)

• Product Name: 5,11,14-Eicosatriynoicacid
• CAS No: 35087-19-5
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• CID: 314571
• PubChem ID: 3082413
• Update Time: 2025-04-19

5,11,14-Eicosatriynoicacid Chemical and Physical Properties

Names and Identifiers

• 5,11,14-Eicosatriynoicacid
• icosa-5,11,14-triynoic acid
• DTXSID50188584
• SCHEMBL10458468
• Icosa-5,11,14-trynoic acid
• 35087-19-5
• 5,11,14-Eicosatriynoic acid
• Eicosa-5,11,14-trynoic acid

• Inchi： 1S/C20H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h2-5,8,11-14,17-19H2,1H3,(H,21,22)
• InChI Key： PUFHKZOLKIZNMC-UHFFFAOYSA-N
• SMILES： OC(CCCC#CCCCCC#CCC#CCCCCC)=O

Computed Properties

• Exact Mass: 300.20904
• Monoisotopic Mass: 300.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 463.3°Cat760mmHg
• Flash Point: 218.3°C
• Refractive Index: 1.507
• PSA: 37.3